3-(6-Methoxynaphthalen-2-yl)-9-methyl-3,9-diazaspiro[5.5]undecane

• CAS No.: 918653-11-9
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol
• IUPAC Name: 3-(6-methoxynaphthalen-2-yl)-9-methyl-3,9-diazaspiro[5.5]undecane
• InChI: InChI=1S/C21H28N2O/c1-22-11-7-21(8-12-22)9-13-23(14-10-21)19-5-3-18-16-20(24-2)6-4-17(18)15-19/h3-6,15-16H,7-14H2,1-2H3
• InChI Key: VYZMIEPDFFXWHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CCN(CC2)C3=CC4=C(C=C3)C=C(C=C4)OC

Description

3-(6-Methoxynaphthalen-2-yl)-9-methyl-3,9-diazaspiro[5.5]undecane is a useful research compound. Its molecular formula is C21H28N2O and its molecular weight is 324.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 3-(6-methoxy-naphthalen-2-yl)-3,9-diaza-spiro[5.5]-undecane (294 mg, 0.95 mmol) in dichloroethane (20 mL), formaldehyde (37% in water, 204 μL, 2.84 mmol) was added and stirred for 1 h at 0° C. Sodium triacetoxyborohydride (402 mg, 1.89 mmol) was added and stirred at room temperature over night. The reaction was quenched with aqueous sodium hydrogencarbonate (sat.) and evaporated. The remaining aqueous phase was extracted three times with dichloromethane and the combined organic phase was dried (sodium sulfate), filtered and evaporated to give 270 mg (80%) of 3-(6-methoxy-naphthalen-2-yl)-9-methyl-3,9-diaza-spiro[5.5]undecane. Mp. 122.2-124.9° C.